Cas no 1333615-45-4 (benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate)

• Product Name: benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate
• CAS No: 1333615-45-4
• Molecular Formula: C₁₅H₁₉N₃O₂
• Molecular Weight: 273.330263376236
• CID: 5906668
• PubChem ID: 53612563

benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate Properties

Names and Identifiers

• AKOS033119211
• Z1157696760
• benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate
• 1333615-45-4
• EN300-4972013

• InChIKey： MKNKHTVSKXGFPR-UHFFFAOYSA-N
• Inchi： 1S/C15H19N3O2/c16-8-11-18-9-6-14(7-10-18)17-15(19)20-12-13-4-2-1-3-5-13/h1-5,14H,6-7,9-12H2,(H,17,19)
• SMILES： O(CC1C=CC=CC=1)C(NC1CCN(CC#N)CC1)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 273.147726857g/mol
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls